Cas no 5844-80-4 (3,5-dibromo-4-methoxybenzaldehyde)

• Product Name: 3,5-dibromo-4-methoxybenzaldehyde
• CAS No: 5844-80-4
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• CID: 1610766
• PubChem ID: 1494332
• Update Time: 2025-04-21

3,5-dibromo-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-4-methoxybenzaldehyde
• benzaldehyde, 3,5-dibromo-4-methoxy-
• SCHEMBL2588646
• AKOS000290641
• 5844-80-4
• 108940-96-1
• EN300-41709
• CHEBI:206456
• CS-0061915
• SY025710
• Z57772454
• MFCD00858984
• s10819
• AS-19677
• A895167
• DTXSID40973986
• DB-365742
• BBL022969
• STK039821

• Inchi： 1S/C8H6Br2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
• InChI Key： CAGHJINSPMGDKT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1OC)Br

Computed Properties

• Exact Mass: 291.87338
• Monoisotopic Mass: 291.873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.866
• Boiling Point: 332°C at 760 mmHg
• Flash Point: 154.6°C
• Refractive Index: 1.616
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives